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Compound of Interest

Compound Name: Z-Tyr(tbu)-ome

L  Get Quote

Cat. No.: B554264

Essential Safety and Handling Guide for Z-Tyr(tbu)-
ome

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to ensuring both personal safety and the integrity of experimental
outcomes. This guide provides immediate, essential safety and logistical information for
handling Z-Tyr(tbu)-ome (N-Carbobenzyloxy-O-tert-butyl-L-tyrosine methyl ester), a key
reagent in peptide synthesis.

Chemical Identifier:

Property

Value

Chemical Name

Z-Tyr(tbu)-ome

Synonyms

Cbz-Tyr(tBu)-OMe, Z-L-Tyr(tBu)-OMe

CAS Number

5068-29-1[1]

Molecular Formula

C22H27NO5[1][2]

Molecular Weight

385.45 g/mol [1]

Hazard Identification and Classification:
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While some suppliers classify the compound as not hazardous, aggregated GHS information

indicates potential hazards.[3] It is prudent to handle it as a potentially hazardous substance.

Key hazard statements associated with the compound include:

o H315: Causes skin irritation.[4][5]

e H319: Causes serious eye irritation.[4][5]

o H335: May cause respiratory irritation.[4][5]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Z-Tyr(tbu)-ome to minimize

exposure. The following table outlines the recommended equipment based on Safety Data

Sheets.

Protection Type

Recommended Equipment

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles are mandatory.[6]

Hand Protection

Wear appropriate chemical-resistant gloves
(e.g., nitrile rubber).[1][6] Dispose of
contaminated gloves after use in accordance

with local laws and good laboratory practices.[7]

Skin and Body Protection

A laboratory coat is required.[3] For larger spills,

a full suit may be necessary.[7]

Respiratory Protection

Use in a well-ventilated area.[4][8] If dust
formation is likely, a dust respirator (e.g., N95)
should be used.[6][7]

Operational Plan: Step-by-Step Handling

Procedures

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage.
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8]

Recommended storage is at room temperature or refrigerated (2-8°C) for long-term stability.

[41[5]
. Handling and Use:

Handle in a well-ventilated area, preferably in a chemical fume hood to avoid inhalation of
dust.[6][8]

Avoid contact with skin, eyes, and clothing.[6][8]
Prevent dust formation during weighing and transfer.[6][8]
Keep away from heat and sources of ignition.[7]
Wash hands thoroughly after handling.[4][6]
. Spill Management:

Small Spills: Use appropriate tools to carefully sweep or scoop up the spilled material into a
designated waste disposal container.[7]

Large Spills: Evacuate the area. Use a shovel to place the material into a suitable waste
container.[1][7] Avoid generating dust during cleanup.[8]

Ensure adequate ventilation during cleanup.[1][8]

Disposal Plan

Treat Z-Tyr(tbu)-ome and any contaminated materials as chemical waste.
1. Waste Collection:

e Place all solid Z-Tyr(tbu)-ome waste and any materials used for cleaning up spills (e.g.,
contaminated gloves, absorbent pads) into a designated and clearly labeled hazardous
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waste container.[7][9]
2. Container Labeling and Storage:

o Clearly label the waste container with "Z-Tyr(tbu)-ome Waste" and any other identifiers
required by your institution's environmental health and safety (EHS) department.

o Store the sealed waste container in a designated hazardous waste accumulation area.
3. Final Disposal:

» Arrange for the collection and disposal of the chemical waste through your institution's EHS-
approved waste management vendor.[9] Under no circumstances should it be disposed of
down the drain or in regular solid waste streams.[10]

Visual Workflow for Safe Handling
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Safe Handling Workflow for Z-Tyr(tbu)-ome

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Work in a Well-Ventilated Area
(Fume Hood)

Handling

Weigh and Transfer Chemical
(Avoid Dust Formation)

'

Perform Experiment

Cleanup & Disposal

Clean and Decontaminate
Work Area

'

Dispose of Contaminated Materials
and Excess Chemical in
Designated Hazardous Waste

'

Remove and Dispose of
Contaminated PPE

'

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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